Cas no 1804147-34-9 (Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate)

• Product Name: Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate
• CAS No: 1804147-34-9
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4971445
• Update Time: 2025-06-23

Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate

• Inchi： 1S/C13H14BrNO2/c1-2-17-13(16)9-11-8-12(14)6-5-10(11)4-3-7-15/h5-6,8H,2-4,9H2,1H3
• InChI Key： RBQRLFAQZQNHIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCC#N)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate

Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate (CAS No. 1804147-34-9): A Comprehensive Overview

Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate, identified by the CAS registry number 1804147-34-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a bromine atom at the 5-position of the phenyl ring and a cyanoethyl group at the 2-position, has garnered attention due to its potential applications in drug design and materials science. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a valuable component in modern chemical research.

The synthesis of Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate involves a multi-step process that typically begins with the bromination of an aromatic ring. This is followed by the introduction of the cyanoethyl group through nucleophilic substitution or coupling reactions. The final step involves esterification to yield the ethyl ester form. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards for downstream applications.

One of the most promising areas of application for this compound is in medicinal chemistry. The presence of both bromine and cyano groups makes it an excellent candidate for further functionalization, enabling the creation of diverse bioactive derivatives. Recent studies have demonstrated its utility in the development of anticancer agents, where it serves as a precursor for compounds that target specific oncogenic pathways. Additionally, its role in the synthesis of neuroprotective agents has been explored, highlighting its versatility in drug discovery.

In terms of physical properties, Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility profile shows moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions. The compound's stability under different conditions has also been studied, with findings indicating that it remains stable under normal storage conditions but requires protection from light during prolonged exposure.

Recent advancements in analytical techniques have enabled more precise characterization of this compound. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C₁₁H₁₃BrNO₃, with a molecular weight of 306.19 g/mol. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its structural arrangement, confirming the positions of substituents on the phenyl ring and the ester group.

The environmental impact of Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate has also been a topic of recent research. Studies suggest that it undergoes biodegradation under specific conditions, reducing its potential as an environmental pollutant. However, further investigations are needed to fully understand its ecological footprint and to develop strategies for safe disposal.

In conclusion, Ethyl 5-bromo-2-(2-cyanoethyl)phenylacetate (CAS No. 1804147-34-9) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of novel pharmaceuticals and materials. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.